Cas no 1073371-77-3 (4-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline)

4-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline is a boronic ester derivative featuring an aniline core with a chloro substituent and a pinacol boronate group. This compound serves as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of biaryl structures with high selectivity. The pinacol boronate moiety enhances stability and solubility in organic solvents, facilitating handling and storage. Its chloro and amino functional groups offer additional reactivity for further derivatization. This reagent is particularly valuable in pharmaceutical and materials science research, where precise functionalization of aromatic systems is required. Care should be taken to store it under inert conditions to preserve its reactivity.

4-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline structure

1073371-77-3 structure

Product Name:4-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline

CAS No:1073371-77-3

MF:C₁₂H₁₇BClNO₂

MW:253.532882452011

MDL:MFCD06795672

CID:850405

PubChem ID:17750205

Update Time:2025-06-07

4-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
- 2-Amino-5-chlorophenyl boronic acid pinacol ester
- 4-?chloro-?2-?(4,?4,?5,?5-?tetramethyl-?1,?3,?2-?dioxaborolan-?2-?yl)?Benzenamine
- 2-AMINO-5-CHLOROPHENYLBORONIC ACID, PINACOL ESTER
- 2-Amino-5-chlorophenylboronic acid pinacol ester
- 4-chloro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
- GVJZHGCVSYBPIM-UHFFFAOYSA-N
- BM336
- 4-chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenamine
- AB29221
- AK-9
- 4-chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benz
- 4-Chloroaniline-2-boronic Acid Pinacol Ester
- AS-55561
- J-001878
- SCHEMBL44671
- EN300-335908
- DTXSID90590349
- CS-0044874
- 2-Amino-5-chlorophenylboronic acid pinacol ester, AldrichCPR
- AKOS015960137
- MFCD06795672
- Z2044763725
- DA-23126
- 1073371-77-3
- SY211544
- 2-Amino-5-chlorophenylboronicacid,pinacolester
- MDL： MFCD06795672
- Inchi： 1S/C12H17BClNO2/c1-11(2)12(3,4)17-13(16-11)9-7-8(14)5-6-10(9)15/h5-7H,15H2,1-4H3
- InChI Key： GVJZHGCVSYBPIM-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=C(B2OC(C)(C)C(C)(C)O2)C=1)N

Computed Properties

Exact Mass: 253.10400
Monoisotopic Mass: 253.1040866g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 282
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 44.5

Experimental Properties

PSA: 44.48000
LogP: 2.80260

4-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline Security Information

Hazard Category Code： 22
Hazardous Material Identification：

4-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A617573-25mg	2-Amino-5-chlorophenylboronic Acid Pinacol Ester	1073371-77-3		25mg	$ 64.00	2023-04-19
TRC	A617573-50mg	2-Amino-5-chlorophenylboronic Acid Pinacol Ester	1073371-77-3		50mg	$ 75.00	2023-04-19
TRC	A617573-100mg	2-Amino-5-chlorophenylboronic Acid Pinacol Ester	1073371-77-3		100mg	$ 87.00	2023-04-19
TRC	A617573-250mg	2-Amino-5-chlorophenylboronic Acid Pinacol Ester	1073371-77-3		250mg	$ 98.00	2023-04-19
Chemenu	CM130497-100g	4-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline	1073371-77-3	95%	100g	$920	2021-08-05
Alichem	A449038311-5g	4-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline	1073371-77-3	95%	5g	$994.50	2023-09-04
Alichem	A449038311-10g	4-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline	1073371-77-3	95%	10g	$1455.30	2023-09-04
abcr	AB175399-250 mg	2-Amino-5-chlorophenylboronic acid, pinacol ester, 95%; .	1073371-77-3	95%	250mg	€147.00	2023-05-07
abcr	AB175399-500 mg	2-Amino-5-chlorophenylboronic acid, pinacol ester, 95%; .	1073371-77-3	95%	500mg	€224.90	2023-05-07
abcr	AB175399-1 g	2-Amino-5-chlorophenylboronic acid, pinacol ester, 95%; .	1073371-77-3	95%	1g	€294.90	2023-05-07

4-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline Production Method

4-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:1073371-77-3)2-AMINO-5-CHLOROPHENYLBORONIC ACID, PINACOL ESTER

Order Number:LE2706;LE8380116

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 11:42

Price ($):discuss personally

Email:18501500038@163.com

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

1073371-77-3 (4-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline) Related Products

Recommended suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:1073371-77-3)2-AMINO-5-CHLOROPHENYLBORONIC ACID, PINACOL ESTER

Purity:99%/99%

Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG

Price ($):Inquiry/Inquiry